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Compound of Interest

Compound Name: Glycol dimercaptoacetate

Cat. No.: B089767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and analysis of glycol dimercaptoacetate. It is intended to be a valuable resource

for researchers, scientists, and professionals involved in drug development and other

advanced scientific fields where this versatile molecule finds application.

Chemical Identity and Structure
Glycol dimercaptoacetate, also known by its IUPAC name 2-(2-sulfanylacetyl)oxyethyl 2-

sulfanylacetate, is a diester of ethylene glycol and thioglycolic acid.[1][2] It is a bifunctional

molecule containing two thiol (-SH) groups and two ester linkages, which impart its

characteristic reactivity.[3]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 123-81-9[2]

IUPAC Name 2-(2-sulfanylacetyl)oxyethyl 2-sulfanylacetate[1]

Molecular Formula C6H10O4S2[2]

SMILES C(COC(=O)CS)OC(=O)CS[1]

InChI
InChI=1S/C6H10O4S2/c7-5(3-11)9-1-2-10-

6(8)4-12/h11-12H,1-4H2[1]

Synonyms
Ethylene glycol bis(mercaptoacetate), Ethylene

glycol dithioglycolate, GDMA[1][4]

Below is a diagram illustrating the chemical structure of Glycol Dimercaptoacetate.

Caption: Chemical structure of Glycol Dimercaptoacetate.

Physicochemical Properties
Glycol dimercaptoacetate is a colorless to pale yellow liquid with a characteristic thiol odor.[3]

[5] It is poorly soluble in water but miscible with alcohols and other organic solvents.[6][7]

Table 2: Physicochemical Properties of Glycol Dimercaptoacetate
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Property Value Reference(s)

Molecular Weight 210.27 g/mol [4]

Boiling Point 137-139 °C at 2 mmHg [2][6]

Melting Point Not available

Density 1.313 g/mL at 25 °C [2][6]

Refractive Index (n20/D) 1.522 [2]

Flash Point >110 °C (>230 °F) [2]

Vapor Pressure 0.62 Pa at 25 °C [4]

Solubility in Water 20 g/L at 20 °C [6][7]

logP 0.6 [2]

Experimental Protocols
Synthesis: Esterification of Ethylene Glycol with
Thioglycolic Acid
Glycol dimercaptoacetate is synthesized via the Fischer esterification of ethylene glycol with

two equivalents of thioglycolic acid, typically in the presence of an acid catalyst and a solvent

that allows for the azeotropic removal of water to drive the reaction to completion.[6]

Experimental Workflow for Synthesis
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Reactants

Reaction

Work-up

Purification

Ethylene Glycol

Combine reactants, catalyst, and solvent in a round-bottom flask with a Dean-Stark apparatus.

Thioglycolic Acid (2 eq.) p-Toluenesulfonic Acid Toluene

Heat the mixture to reflux to facilitate azeotropic removal of water.

Monitor the reaction progress by the amount of water collected.

Cool the reaction mixture to room temperature.

Wash the organic layer with saturated sodium bicarbonate solution, then with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation.

Glycol Dimercaptoacetate

Click to download full resolution via product page

Caption: General workflow for the synthesis of glycol dimercaptoacetate.
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Detailed Protocol:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark

apparatus, add ethylene glycol (1.0 equivalent), thioglycolic acid (2.0-2.2 equivalents), a

catalytic amount of an acid catalyst such as p-toluenesulfonic acid, and a suitable solvent

like toluene.

Esterification: Heat the mixture to reflux. The water produced during the esterification will be

removed as an azeotrope with toluene and collected in the Dean-Stark trap.

Monitoring: Continue the reaction until the theoretical amount of water has been collected,

indicating the completion of the reaction.

Work-up: After cooling the reaction mixture to room temperature, transfer it to a separatory

funnel. Wash the organic layer sequentially with a saturated aqueous solution of sodium

bicarbonate to neutralize the acid catalyst, followed by water and then brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent like sodium

sulfate or magnesium sulfate. Filter off the drying agent and remove the solvent under

reduced pressure using a rotary evaporator to obtain the crude product.

Purification: Vacuum Distillation
The crude glycol dimercaptoacetate is typically purified by vacuum distillation to remove any

unreacted starting materials and byproducts.[8]

Detailed Protocol:

Apparatus Setup: Assemble a vacuum distillation apparatus.

Distillation: Heat the crude product under reduced pressure. Collect the fraction that distills at

the boiling point of glycol dimercaptoacetate (137-139 °C at 2 mmHg).[2]

Analytical Data
Spectroscopic Data
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The structure of glycol dimercaptoacetate can be confirmed using various spectroscopic

techniques.

Table 3: Spectroscopic Data of Glycol Dimercaptoacetate

Technique
Key Features and
Assignments

Reference(s)

¹H NMR

The spectrum is expected to

show a singlet for the ethylene

protons (O-CH₂-CH₂-O) and a

doublet and a triplet for the

methylene (S-CH₂) and thiol

(SH) protons of the

mercaptoacetate groups,

respectively.

[7][9]

¹³C NMR

The spectrum will show distinct

signals for the carbonyl carbon

(C=O), the ethylene carbons

(O-CH₂-CH₂-O), and the

methylene carbon of the

mercaptoacetate group (S-

CH₂).

[9]

FT-IR (cm⁻¹)

Strong C=O stretching

absorption around 1730-1750

cm⁻¹ (ester), C-O stretching in

the 1250-1000 cm⁻¹ region,

and a weak S-H stretching

band around 2550 cm⁻¹.[6][9]

Mass Spectrometry

The mass spectrum will show

the molecular ion peak (M⁺)

and characteristic

fragmentation patterns

resulting from the cleavage of

the ester and thioester bonds.

[10]
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Applications in Drug Development and Research
The unique chemical structure of glycol dimercaptoacetate, with its two reactive thiol groups,

makes it a valuable tool in drug development and various research applications.

Crosslinking Agent for Hydrogel Formation
Glycol dimercaptoacetate is widely used as a crosslinking agent in the formation of

hydrogels, particularly through thiol-ene click chemistry.[11][12] These hydrogels are

extensively investigated for controlled drug delivery applications. The thiol groups of glycol
dimercaptoacetate can readily react with polymers containing "ene" functional groups (e.g.,

vinyl or allyl groups) in the presence of a photoinitiator and UV light, or via a Michael addition

reaction.[11][13]

The resulting hydrogel network can encapsulate therapeutic agents, which are then released in

a controlled manner as the hydrogel swells or degrades. The density of the crosslinking, which

can be controlled by the concentration of glycol dimercaptoacetate, influences the mesh size

of the hydrogel and, consequently, the release rate of the encapsulated drug.[14][15]

Logical Relationship of Thiol-Ene Hydrogel Formation
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Components

Process

Glycol Dimercaptoacetate (Thiol Source)

Mixing of Components

Polymer with 'Ene' Groups Photoinitiator Therapeutic Agent

Initiation (e.g., UV light) -> Thiol-Ene Reaction

Drug-Loaded Hydrogel

Controlled Drug Release

Click to download full resolution via product page

Caption: Thiol-ene click chemistry for drug-loaded hydrogel formation.

Chelating Agent
The thiol groups in glycol dimercaptoacetate can act as effective chelating agents for heavy

metal ions.[2] This property is relevant in the development of treatments for heavy metal

poisoning, where the molecule can bind to toxic metals, facilitating their removal from the body.

[2]

Other Applications
Beyond drug development, glycol dimercaptoacetate is used in the synthesis of polymers

and as a curing agent for epoxy resins.[6] Its antioxidant properties also make it a useful

stabilizer in various formulations.[3]
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Safety and Handling
Glycol dimercaptoacetate is harmful if swallowed, and can cause skin and serious eye

irritation.[2] It has a strong, unpleasant odor characteristic of thiols.[3] Appropriate personal

protective equipment, including gloves and safety glasses, should be worn when handling this

chemical. Work should be conducted in a well-ventilated area or a fume hood to avoid

inhalation of vapors.[16]

Conclusion
Glycol dimercaptoacetate is a versatile chemical with a rich chemistry stemming from its dual

thiol and ester functionalities. Its role as a crosslinking agent in the formation of hydrogels for

controlled drug release is of significant interest to the drug development community. The

information provided in this technical guide serves as a comprehensive resource for scientists

and researchers working with or considering the use of this important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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